4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide

• IUPAC Name: 4-amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide
• InChI: InChI=1S/C5H9N5O2/c6-1-2-8-5(11)3-4(7)10-12-9-3/h1-2,6H2,(H2,7,10)(H,8,11)
• InChI Key: GMAOXGYMUZIHOQ-UHFFFAOYSA-N
• Canonical SMILES: C(CNC(=O)C1=NON=C1N)N
• Molecular Formula: C5H9N5O2
• DSSTOX Substance ID: DTXSID50336846
• Molecular Weight: 171.16 g/mol
• CAS RN: 329922-36-3

Description

Synthesis Analysis

The synthesis of related oxadiazole compounds often involves the condensation of carboxylic acids or carboxamides with hydrazides or amidoximes under various conditions. For example, the synthesis of 4,4′-(methylenediimino)bis-1,2,5-oxadiazole derivatives, which share a similar oxadiazole core, is achieved through the acid-catalyzed condensation of 4-amino-1,2,5-oxadiazole-3-carboxylic acid and its carboxamide with formaldehyde (Willer et al., 2013). Such methodologies could potentially be adapted for the synthesis of 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide by selecting appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The crystal and molecular structure of related compounds provides insight into the density and geometric configuration of these molecules. For instance, different space groups and measured densities have been reported for oxadiazole derivatives, highlighting the impact of molecular substitutions on the overall structure and properties (Willer et al., 2013). Such studies are crucial for understanding the molecular structure of 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide and predicting its behavior in chemical reactions and applications.

Scientific Research Applications

Synthesis and Crystal Structure

4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide, along with its derivatives, has been a subject of interest in the field of crystallography and material science. Willer et al. (2013) explored the synthesis and crystal structure of related compounds, demonstrating their unique physical properties such as high density. This research is essential for understanding the material characteristics of these compounds (Willer, Storey, Deschamps, & Frisch, 2013).

Energetic Materials Research

The compound has also been investigated for its potential in energetic materials. Storey et al. (2011) focused on the use of such compounds in energetic polymers for structural components, underscoring their importance in the development of new materials with high energy content (Storey, Willer, & Campbell, 2011).

Pharmaceutical Chemistry

In the pharmaceutical sector, derivatives of 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide have been used extensively. Du et al. (2021) detailed a novel synthetic method for 1,2,4-oxadiazole-3-carboxamide, highlighting its significant role in pharmaceutical chemistry (Du et al., 2021).